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Compound of Interest

Compound Name: Tripentadecanoin-d5

Cat. No.: B12309127 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety information and handling procedures for

Tripentadecanoin-d5, a deuterated stable isotope of tripentadecanoin. The following data is

compiled from available safety data sheets for the analogous non-labeled compound,

Tripentadecanoin, and general best practices for laboratory safety. It is intended to provide a

thorough understanding of the safety profile of this compound to ensure its proper handling in a

research environment.

Hazard Identification and Classification
Tripentadecanoin is not classified as a hazardous substance according to the Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals.[1] As such, no hazard

pictograms, signal words, or hazard statements are required for its labeling.[1]

Health and Safety Ratings:[1]

Rating System Health Fire Reactivity

NFPA 0 0 0

HMIS 0 0 0
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Scale: 0 = Minimal Hazard, 1 = Slight Hazard, 2 = Moderate Hazard, 3 = Serious Hazard, 4 =

Severe Hazard

Based on available data, Tripentadecanoin-d5 is not considered to pose any significant

physical or health hazards.[1]

Physical and Chemical Properties
The following table summarizes the known physical and chemical properties of

Tripentadecanoin.

Property Value

Physical State Solid[2]

Appearance White

Odor Not determined

Melting Point Undetermined

Boiling Point Undetermined

Solubility in Water Not determined

Flammability Product is not flammable

Handling and Storage
While Tripentadecanoin-d5 is not classified as hazardous, adherence to good laboratory

practices is essential to ensure safety.

General Handling:

Follow standard precautionary measures for handling chemicals.

Avoid contact with eyes, skin, and clothing.

Ensure adequate ventilation in the handling area.
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Wash hands thoroughly after handling.

Storage:

Store in a tightly closed container.

Keep in a cool, dry place away from direct light.

No special requirements for storerooms or receptacles are specified.

Exposure Controls and Personal Protection
Engineering Controls:

No special ventilation requirements are noted. Good general ventilation should be sufficient.

Personal Protective Equipment (PPE):

PPE Recommendation

Eye/Face Protection Safety glasses or goggles are recommended.

Skin Protection
Impermeable gloves (e.g., nitrile rubber) should

be worn.

Respiratory Protection Not required under normal use conditions.

Body Protection A laboratory coat should be worn.

First-Aid Measures
In the event of exposure, follow these first-aid guidelines:
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Exposure Route First-Aid Procedure

Inhalation
Move to fresh air. If symptoms persist, consult a

physician.

Skin Contact
Wash off with soap and plenty of water. The

product does not generally irritate the skin.

Eye Contact
Rinse opened eye for several minutes under

running water.

Ingestion If symptoms persist, consult a doctor.

Accidental Release Measures
Given that the substance is not classified as hazardous, accidental releases are not expected

to pose a significant danger. However, the following general cleanup protocol should be

followed.

Chemical Spill Response Protocol

Spill Detected Evacuate Immediate Area
(if necessary)

Assess Risk
Don Appropriate PPE Contain the Spill Clean Up Spill Dispose of Waste Decontaminate Area and Equipment Incident Reported and Documented

Click to download full resolution via product page

Caption: General workflow for responding to a chemical spill in a laboratory setting.

Stability and Reactivity
Reactivity: No hazardous reactions are known under normal conditions of use.

Chemical Stability: The product is stable under recommended storage conditions.

Conditions to Avoid: No specific conditions to avoid are listed.

Incompatible Materials: No specific incompatible materials are listed.
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Hazardous Decomposition Products: No dangerous decomposition products are known.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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